((2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-YL)methyl)amine

• IUPAC Name: [2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methanamine
• InChI: InChI=1S/C14H15F3N2/c1-9-6-11(8-18)10(2)19(9)13-5-3-4-12(7-13)14(15,16)17/h3-7H,8,18H2,1-2H3
• InChI Key: NVXKJWTVDVZXNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)CN
• Molecular Formula: C14H15F3N2
• Molecular Weight: 268.28 g/mol
• CAS No.: 1177333-44-6

Description

The compound is a derivative of pyrrole, which is a heterocyclic aromatic organic compound. Pyrrole is widely known as a biologically active scaffold which possesses a diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.

Synthesis Analysis

The Paal–Knorr reaction was performed to synthesize 3-(2,5-dimethyl-1 H-pyrrol-1-yl) benzonitrile by the condensation of 3-aminobenzonitrile with 2,5-hexanedione. An aldehyde group was then introduced at the 3-position on the pyrrole ring to obtain the 3-(3-formyl-2,5-dimethyl-1 H-pyrrol-1-yl) benzonitrile.

Molecular Structure Analysis

The molecular structure of the compound is derived from the pyrrole ring system, which is a five-membered aromatic ring with alternating double bonds and a nitrogen atom. The compound has a trifluoromethyl group attached to the phenyl ring, which can significantly alter the electronic properties of the molecule.

Chemical Reactions Analysis

The compound, being a derivative of pyrrole, can undergo various chemical reactions. For instance, the Paal–Knorr reaction was used in its synthesis. Other reactions could involve the trifluoromethyl group or the amine group, depending on the conditions and reagents used.

Scientific Research Applications

Synthesis of Novel Compounds

Researchers have developed various methods to synthesize new chemical compounds utilizing pyrrole-based structures similar to the chemical . These methodologies involve different reactions to produce compounds with potential applications in pharmacology, material science, and as ligands in chemical reactions. For instance, the synthesis of new polydentate tweezers ligands of amido-amine type, which contain pyrrole, bipyrrole, and dipyrrolylmethane fragments, has been achieved through reactions involving derivatives of α-pyrrolecarboxylic acids with o-phenylenediamine (Boev & Ustynyuk, 2007). Additionally, novel 1H-1-pyrrolylcarboxamides with potential pharmacological interest have been synthesized, indicating the versatility of pyrrole-based compounds in drug development (Bijev, Prodanova, & Nankov, 2003).

Antimicrobial Applications

Some synthesized pyrrole derivatives have been evaluated for their antimicrobial properties, indicating their potential use in medical applications. A study on the synthesis of novel (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives as antimicrobial agents demonstrated the importance of heterocyclic rings in enhancing antibacterial and antifungal activity (Hublikar et al., 2019).

Material Science Applications

Research into novel fluorinated polyimides based on bis(ether amine) monomers similar in structure to the chemical of interest has led to the development of materials with exceptional solubility, low dielectric constants, and high thermal stability. These materials show promise for applications in advanced electronic and optical devices due to their outstanding properties (Chung, Tzu, & Hsiao, 2006).

Cancer Research

In the realm of cancer research, novel amide derivatives of pyrazole-containing compounds have been synthesized and evaluated for their antiproliferative activity against human breast cancer cell lines. This research highlights the potential of pyrrole-based compounds in designing new therapeutic agents for cancer treatment (Panneerselvam et al., 2022).

Future Directions

The compound could potentially be used in a variety of applications, given the wide range of activities exhibited by pyrrole derivatives. Future research could focus on exploring these potential applications, as well as optimizing the synthesis and properties of the compound.

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making indole derivatives valuable for treatment development .

Mode of Action

Indole derivatives, for instance, undergo electrophilic substitution due to excessive π-electrons delocalization . This allows them to interact readily with their targets, leading to various changes .

Biochemical Pathways

Indole derivatives, which share a similar structure, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that ((2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-YL)methyl)amine may affect a broad range of biochemical pathways.

Pharmacokinetics

The trifluoromethyl group, which is part of the compound’s structure, is known to play an increasingly important role in pharmaceuticals . This suggests that the trifluoromethyl group may influence the compound’s ADME properties and, consequently, its bioavailability.

Result of Action

Indole derivatives, which share a similar structure, are known to have diverse biological activities . This suggests that this compound may have a wide range of molecular and cellular effects.

Action Environment

It is known that the trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . This suggests that environmental factors may influence the action, efficacy, and stability of this compound.

Biochemical Analysis

Biochemical Properties

((2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-YL)methyl)amine plays a role in biochemical reactions by interacting with specific enzymes and proteins. The trifluoromethyl group in its structure can enhance the compound’s binding affinity to certain enzymes, potentially leading to enzyme inhibition or activation . For instance, the compound may interact with cytochrome P450 enzymes, which are involved in the metabolism of various drugs and xenobiotics . Additionally, this compound may form hydrogen bonds with proteins, influencing their conformation and activity .

Cellular Effects

The effects of this compound on cells include alterations in cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with cell surface receptors can trigger downstream signaling cascades, affecting processes such as cell proliferation, differentiation, and apoptosis . Furthermore, this compound may influence the expression of genes involved in metabolic pathways, leading to changes in cellular energy production and utilization .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. The trifluoromethyl group enhances the compound’s ability to form stable complexes with enzymes and receptors . This can result in enzyme inhibition or activation, depending on the specific target. Additionally, the compound may modulate gene expression by interacting with transcription factors or epigenetic regulators . These molecular interactions contribute to the compound’s overall biochemical and cellular effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. The compound’s stability is influenced by its chemical structure, with the trifluoromethyl group providing resistance to metabolic degradation . Prolonged exposure to environmental conditions may lead to gradual degradation, affecting its potency and efficacy . Long-term studies in vitro and in vivo have shown that the compound can have sustained effects on cellular function, although these effects may diminish over time as the compound degrades .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit therapeutic effects, such as modulating enzyme activity or influencing cellular processes . At higher doses, the compound may cause toxic or adverse effects, including cellular damage or disruption of normal physiological functions . Threshold effects have been observed, where the compound’s efficacy plateaus or decreases beyond a certain dosage .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. The compound may be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites that can further interact with cellular targets . These interactions can affect metabolic flux and alter the levels of key metabolites, influencing overall cellular metabolism . Additionally, the compound’s trifluoromethyl group can impact its metabolic stability and bioavailability .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. The compound may utilize specific transporters to enter cells, where it can accumulate in certain compartments or organelles . Binding proteins can facilitate the compound’s distribution within tissues, affecting its localization and concentration . These interactions play a crucial role in determining the compound’s bioactivity and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound influences its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, the compound may localize to the mitochondria, where it can affect mitochondrial function and energy production . Alternatively, it may accumulate in the nucleus, influencing gene expression and chromatin structure . The subcellular localization of the compound is critical for understanding its mechanism of action and potential therapeutic applications.